N-(4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)cyclopropanecarboxamide
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Description
N-(4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)cyclopropanecarboxamide is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. This compound belongs to the class of pyrimidines and has a cyclopropane carboxamide group attached to it.
Scientific Research Applications
Chemical Interactions and Metabolism
Arylpiperazine derivatives, including compounds structurally related to the specified chemical, undergo extensive metabolism, highlighting their interactions with various biological systems. These derivatives, notable for their applications in treating conditions such as depression and anxiety, undergo CYP3A4-dependent N-dealkylation, forming 1-aryl-piperazines, which exhibit a variety of serotonin receptor-related effects. This underscores the importance of understanding the metabolic pathways and potential biological interactions of such compounds (Caccia, 2007).
Synthesis and Chemical Properties
Research into the synthesis and properties of pyrimidine derivatives, which share structural features with the specified compound, has revealed a wide range of pharmacological effects. These studies provide insights into the methodologies for synthesizing these compounds and their potential uses based on their chemical properties. For example, developments in the syntheses and anti-inflammatory activities of pyrimidines have been explored, offering a foundation for understanding the chemical synthesis processes and their implications for producing compounds with anti-inflammatory effects (Rashid et al., 2021).
Biological Significance and Applications
The biological effects of compounds structurally similar to "N-(4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)cyclopropanecarboxamide" have been a subject of interest, particularly in their role as potential therapeutic agents. Pyrimidines, for instance, are known for their broad spectrum of biological activities, including anti-inflammatory and antimicrobial effects. This indicates the potential for compounds within this chemical family to serve as leads for the development of new therapeutic agents, highlighting the significance of research into their biological applications (JeelanBasha & Goudgaon, 2021).
properties
IUPAC Name |
N-[4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N5O/c1-10-13(18-14(21)12-4-5-12)11(2)17-15(16-10)20-8-6-19(3)7-9-20/h12H,4-9H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKHMKAAMDZQYSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCN(CC2)C)C)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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